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Compound of Interest

Compound Name: Oxane-3-sulfonamide

CAS No.: 1341367-42-7

Cat. No.: B1426956

Get Quote

Executive Summary & Strategic Rationale
The synthesis of aliphatic heterocyclic sulfonamides is often complicated by the sensitivity of

the ether functionality and the potential for elimination reactions during functional group

interconversion.

We reject direct sulfonation (e.g., using

/pyridine) due to poor regioselectivity on the deactivated ether ring. Instead, we employ a
Nucleophilic Substitution – Oxidative Chlorination strategy. This pathway ensures:

Stereochemical Control: The activation of the alcohol allows for predictable inversion

(Walden) if chiral starting materials are used.

Safety: The use of N-Chlorosuccinimide (NCS) for oxidative chlorination avoids the hazards

of gaseous chlorine.

Scalability: Intermediates are stable and purifiable by standard chromatography.
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Retrosynthetic Analysis & Pathway
The target molecule is disconnected at the sulfonyl-carbon bond. The synthetic equivalent for

the sulfonyl group is generated via the oxidative chlorination of a thioacetate intermediate,

which is installed via nucleophilic displacement of a mesylate.
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Figure 1: Modular synthetic workflow for Oxane-3-sulfonamide from the corresponding

alcohol.

Detailed Experimental Protocol
Stage 1: Activation (Mesylation)
Objective: Convert the poor leaving group (-OH) into a potent leaving group (-OMs) without

triggering

-elimination.

Reagents: Tetrahydro-2H-pyran-3-ol (1.0 eq), Methanesulfonyl chloride (MsCl, 1.2 eq),

Triethylamine (

, 1.5 eq), Dichloromethane (DCM).

Protocol:
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Dissolve the alcohol in anhydrous DCM (0.5 M concentration) under nitrogen atmosphere.

Cool the solution to 0°C (ice bath). Rationale: Kinetic control is essential to prevent

elimination to dihydropyran.

Add

followed by dropwise addition of MsCl over 30 minutes.

Stir at 0°C for 1 hour, then allow to warm to room temperature (RT) for 2 hours.

Workup: Quench with saturated

, extract with DCM, dry over

, and concentrate. Use directly in the next step.

Stage 2: Thioacetate Displacement
Objective: Install the sulfur atom via

substitution.

Reagents: Crude Mesylate (from Stage 1), Potassium Thioacetate (KSAc, 1.5 eq), DMF

(anhydrous).

Protocol:

Dissolve the crude mesylate in anhydrous DMF (0.3 M).

Add Potassium Thioacetate in one portion.

Heat to 60°C for 4-6 hours. Note: Monitor by TLC. Higher temperatures increase the risk

of elimination.

Workup: Dilute with water, extract with Ethyl Acetate (

). Wash organics extensively with water/brine to remove DMF.
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Purification: Flash column chromatography (Hexanes/EtOAc) is recommended to isolate

the thioacetate ester.

Stage 3: Oxidative Chlorination
Objective: Convert the thioacetate directly to the sulfonyl chloride. This method bypasses the

foul-smelling thiol intermediate.

Reagents: Thioacetate (1.0 eq), N-Chlorosuccinimide (NCS, 4.0 eq), 2M HCl (aq),

Acetonitrile (MeCN).

Protocol:

Dissolve NCS in MeCN/2M HCl (5:1 ratio) and cool to <10°C.

Add the thioacetate (dissolved in minimal MeCN) dropwise. Caution: Exothermic reaction.

Stir vigorously for 30-60 minutes. The mixture will turn pale yellow.

Workup: Dilute with cold water and extract immediately with Diethyl Ether. Wash with

brine.

Critical Step: Proceed immediately to Stage 4. Aliphatic sulfonyl chlorides are

hydrolytically unstable.

Stage 4: Amination (Sulfonamide Formation)
Objective: Formation of the final sulfonamide bond.

Reagents: Fresh Sulfonyl Chloride, Ammonium Hydroxide (28% aq) or Ammonia in

Methanol/Dioxane.

Protocol:

Cool the ether solution of sulfonyl chloride to 0°C.

Add excess Ammonia (5-10 eq).

Stir at 0°C for 1 hour, then warm to RT.
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Workup: Acidify carefully to pH ~4 with 1M HCl (to protonate the sulfonamide if necessary

for extraction, though neutral extraction often works for primary sulfonamides) or simply

evaporate solvent and recrystallize.

Purification: Recrystallize from Ethanol/Water or purify via flash chromatography

(DCM/MeOH).

Analytical Data Summary (Expected)
Parameter Specification Notes

Appearance White crystalline solid
Typical for primary

sulfonamides.

1H NMR
~4.5-5.0 (s, 2H,

)

Exchangeable with

.

1H NMR ~3.0-3.5 (m, 1H, H-3)

Shifted downfield due to

group.

MS (ESI) or
Negative mode is often more

sensitive for sulfonamides.

Safety & Handling
Sulfonyl Chlorides: Highly corrosive and lachrymatory. Handle only in a fume hood.

NCS/HCl: Generates small amounts of chlorine gas in situ. Ensure adequate ventilation.[1]

Potassium Thioacetate: Releases strong odors (stench). Treat all glassware with bleach

solution before removal from the hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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